(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(2,5-dichlorothiophen-3-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(2,5-dichlorothiophen-3-yl)methanone
• InChI: InChI=1S/C16H14Cl3NO3S2/c17-12-4-2-1-3-10(12)13-5-6-20(7-8-25(13,22)23)16(21)11-9-14(18)24-15(11)19/h1-4,9,13H,5-8H2
• InChI Key: GZVUVYREDXYYTG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C16H14Cl3NO3S2
• Molecular Weight: 438.8 g/mol

Description

(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(2,5-dichlorothiophen-3-yl)methanone is a useful research compound. Its molecular formula is C16H14Cl3NO3S2 and its molecular weight is 438.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis and Characterization : A key aspect of scientific research on similar compounds involves their synthesis and structural characterization. For instance, the synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone was achieved through oxidation of corresponding benzo[b]thiophene derivatives. This demonstrates the methodological approach to synthesizing and analyzing compounds with structural similarities (Pouzet et al., 1998).

Theoretical and Computational Studies

• Density Functional Theory (DFT) and Docking Studies : Research on compounds like (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone includes using DFT for structural optimization and interpretation of vibrational spectra. Molecular docking studies are also conducted to understand the antibacterial activity of these compounds, highlighting their potential in medicinal chemistry (Shahana & Yardily, 2020).

Biological Activities and Applications

• Antioxidant Activity : Compounds with thiazole moieties, such as derivatives of (2-amino-4-(3-chlorophenyl)thiazol-5-yl)(2-chlorophenyl)methanone, have been synthesized and evaluated for their antioxidant activities. These compounds showed potent activity, suggesting potential applications in developing new antioxidant agents (Reddy et al., 2015).

Chemical Properties and Reactions

• Chemical Reactions and Stability : Understanding the reactivity and stability of similar compounds under various conditions is a crucial aspect of scientific research. For example, the study of cyclohepta[b][1,4]benzothiazines, which are structurally related, provides insights into their formation, reactions, and stability under different conditions (Shindo et al., 1985).

Material Science and Engineering

• Synthesis and Application in Material Science : The synthesis and characterization of compounds with complex structures are vital for material science. For instance, the synthesis of enantiomerically pure compounds like 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane from (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone showcases the precision required in synthesizing materials with specific properties (Zhang et al., 2014).

Advanced Pharmaceutical Research

• Pharmaceutical Formulation and Drug Development : Research into similar compounds often involves developing suitable formulations for pharmaceutical applications. For instance, a study on ((R)-7-(3,4-dichlorophenyl)-5-methyl-4,7-dihydropyrazolo[1,5-a]pyrimidin-6-yl)((S)-2-(4-fluorophenyl)pyrrolidin-1-yl)methanone highlights the importance of formulation in enhancing the bioavailability of poorly water-soluble compounds (Burton et al., 2012).